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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

For researchers, scientists, and professionals in drug development, precise temperature control
is paramount. The Autonics TZ4M temperature controller's autotuning feature is a powerful tool
for achieving this, but failures in this process can lead to experimental delays and compromised
results. This technical support center provides a comprehensive guide to troubleshooting
autotuning issues with the TZ4M, ensuring your experiments remain on track.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the autotuning (AT) feature on the TZ4M?

Al: The PID autotuning function on the TZ4M automatically measures the thermal
characteristics and response of your control system. It then calculates and sets the optimal PID
(Proportional-Integral-Derivative) time constants to ensure high-speed response and stable
temperature control without significant overshooting.

Q2: How do | initiate the autotuning process on the TZ4M?

A2: To start the autotuning function, press and hold the AT key for three seconds or more. The
"AT" lamp on the display will flicker to indicate that autotuning is in progress.[1][2]

Q3: How can | stop the autotuning process once it has started?

A3: If you need to halt the autotuning function while it is executing, you can do so by pressing
and holding the AT key for five seconds or more.[1][2] The process will stop, and the "AT" lamp
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will turn off.
Q4: What happens if the power is interrupted during the autotuning process?

A4: Should the power be turned off or a stop signal be applied while autotuning is active, the
PID time constants will not be updated. The controller will retain the values that were in place
before the autotuning process began.[1][2]

Q5: Are there different modes of autotuning available on the TZ4M?

A5: Yes, the TZ4M series features two autotuning modes. The default mode, Tunl, executes
the autotuning operation at the set value (SV). An alternative mode executes the autotuning
operation at 70% of the set value.[1][2] This mode can be changed in the second setting group.

Troubleshooting Guide
Initial Checks

Before delving into more complex troubleshooting, ensure the following basic conditions are
met:

e Stable Environment: The controller should not be used in environments with flammable or
explosive gas, high humidity, direct sunlight, radiant heat, excessive vibration, or impact.[1]

[2]

» Proper Wiring: Check all terminal connections to ensure they are secure. Loose connections
can lead to malfunctions.[2]

» Correct Sensor Input: Verify that the connected sensor is appropriate for the application and
that the input type is correctly configured in the parameter settings.[3]

Error Displays During Operation

If the controller displays an error message, consult the table below for its meaning and the
corresponding corrective actions.
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Error Display

Meaning

Troubleshooting Steps

"LLLL" (flashing)

The measured input
temperature is lower than the

sensor's input range.

- Verify that the correct sensor
is being used for the target
temperature range.- Check for
sensor malfunction or
disconnection.- Ensure the
sensor is properly placed

within the system.

"HHHH" (flashing)

The measured input
temperature is higher than the

sensor's input range.

- Confirm the suitability of the
sensor for the high
temperature being measured.-
Check for external heat
sources affecting the sensor.-
Inspect the sensor for any

signs of damage.

"OPEN" (flashing)

The input sensor is not
connected or the wire has

been cut.[1]

- Immediately check the sensor
wiring for any breaks or
disconnections.- Ensure the
sensor is securely connected
to the correct terminals on the
controller.- Test the sensor for
continuity to confirm it is not

faulty.

Autotuning Failure Scenarios

If the autotuning process starts but fails to complete successfully or results in poor temperature

control, consider the following potential issues and solutions.

Scenario 1: The autotuning process never finishes.

o Possible Cause: The system is too slow to respond, or the setpoint is too far from the

ambient temperature, causing the process to time out.

e Troubleshooting Steps:
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o Ensure the heater/cooler has adequate power to reach the setpoint.

o Consider manually setting conservative PID values to get the system closer to the setpoint
before initiating autotuning.

o If the process is extremely slow, a more powerful heating/cooling element may be
required.

Scenario 2: The temperature overshoots the setpoint significantly after autotuning.

» Possible Cause: The autotuning process may have been influenced by external factors, or
the system's thermal properties may have changed.

e Troubleshooting Steps:

o Execute the autotuning function again, ensuring that no external drafts or temperature
fluctuations can affect the system.[1][2]

o If the problem persists, consider using the autotuning mode that operates at 70% of the
set value, which can sometimes result in less aggressive PID parameters.[1][2]

o Manually adjust the Proportional (P) and Derivative (D) parameters to reduce the
overshoot.

Scenario 3: The temperature oscillates around the setpoint after autotuning.

e Possible Cause: The PID values calculated by the autotuning function are too aggressive for
the system.

e Troubleshooting Steps:
o Re-run the autotuning process.

o If oscillation continues, manually increase the Proportional Band (P) and Integral Time (1)
values to dampen the response.

Experimental Protocols
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Autotuning Procedure:

Ensure the TZ4M controller and all associated equipment (heaters, sensors) are correctly
installed and powered.

o Set the desired temperature set value (SV).

e Press and hold the "AT" key for at least three seconds to initiate the autotuning process. The
"AT" indicator will begin to flash.[1][2]

» Allow the autotuning process to complete. The controller will cycle the output on and off to
learn the system's thermal response.

e Once the "AT" indicator stops flashing, the autotuning is complete, and the new PID
parameters are saved.[1][2]

o Monitor the system's performance to ensure stable temperature control at the setpoint.

Visualizing the Troubleshooting Process

To aid in diagnosing autotuning failures, the following workflow diagram outlines the logical
steps to take when encountering an issue.
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A workflow for troubleshooting TZ4M autotuning failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. autonics.se [autonics.se]

2. instrumart.com [instrumart.com]

3. autonics.se [autonics.se]

« To cite this document: BenchChem. [Navigating Autotuning Setbacks with the TZ4M
Temperature Controller]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387039#what-to-do-if-the-tz4m-autotuning-feature-
fails]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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